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Compound of Interest

Compound Name: CREBBP-IN-1

Cat. No.: B13915998

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for CREBBP-IN-1 is not publicly available. The

following guidance is based on established best practices for handling potent, novel small

molecule inhibitors in a laboratory setting. Researchers must conduct a thorough, compound-

specific risk assessment before handling this substance and consult the supplier for a copy of

the SDS.

CREBBP-IN-1 is a small molecule that exhibits good affinity with the CREBBP bromodomain.

[1] As with many novel research compounds, its toxicological properties have not been

thoroughly investigated. Therefore, it should be handled with caution as a potentially hazardous

substance. General safety data for a bromodomain inhibitor set indicates that similar

compounds may be harmful if swallowed, cause skin and eye irritation, and may cause

respiratory irritation.[2]

Hazard Identification and Risk Assessment
Given that CREBBP-IN-1 is a bioactive small molecule designed to interact with a key cellular

protein, it should be treated as a potent compound. A risk assessment should be performed

before any handling, considering the quantity used, the procedures to be performed, and the

potential for aerosol generation.
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Summary of Potential Hazards (Based on similar compounds):

Hazard Statement GHS Classification (Assumed)

Harmful if swallowed. H302

Causes skin irritation. H315

Causes serious eye irritation. H319

May cause respiratory irritation. H335

Toxic to aquatic life with long lasting effects. H411

This table is based on a representative SDS for

a bromodomain inhibitor set and should be used

for guidance only.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling CREBBP-IN-1.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side

shields- Laboratory coat-

Closed-toe shoes- Nitrile

gloves

-

Handling of Powders/Solids

- Chemical splash goggles or

face shield- Chemical-resistant

lab coat or coveralls- Double-

gloving (e.g., nitrile)- Enclosed

footwear

- Full-face respirator with

appropriate cartridges (if not

handled in a fume hood)- Head

covering

Handling of Liquids/Solutions

- Chemical splash goggles-

Chemical-resistant gloves

(e.g., nitrile)- Chemical-

resistant apron over lab coat

- Face shield for splash

potential- Elbow-length gloves

for mixing and loading

Equipment Cleaning &

Decontamination

- Chemical splash goggles-

Heavy-duty, chemical-resistant

gloves- Waterproof or

chemical-resistant apron

- Respirator (if aerosols or

vapors are generated)

Note: Always consult institutional guidelines and the manufacturer's instructions for the proper

use, cleaning, and maintenance of PPE.

Engineering Controls
To minimize inhalation exposure, all procedures involving the handling of CREBBP-IN-1
powder or the preparation of its solutions should be performed in a certified chemical fume

hood or other suitable ventilated enclosure.[3]

Operational Plan: Step-by-Step Handling
Procedures
A clear and concise plan for the handling of CREBBP-IN-1 is essential to prevent

contamination and ensure safety.
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Designate a Handling Area: Cordon off a specific area within a chemical fume hood for all

manipulations of CREBBP-IN-1.

Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats, vials,

solvents, and PPE before starting.

Pre-label Containers: Clearly label all vials and containers with the compound name,

concentration, solvent, and date.

Review Procedures: Read through the entire experimental protocol before handling the

compound.

Perform all weighing operations within a chemical fume hood or a balance enclosure to

prevent the dispersal of fine powder.

Wear appropriate PPE, including double gloves.

Use a dedicated, clean spatula and weigh boat.

Carefully transfer the desired amount of CREBBP-IN-1 to the weigh boat.

Close the primary container securely immediately after use.

Clean the spatula and the weighing area using a wet-wiping technique to avoid generating

dust.

Transfer the weighed solid to a pre-labeled vial within the fume hood.

Slowly add the desired solvent to the vial, pointing the opening away from you, to avoid

splashing.

Cap the vial and mix by vortexing or sonication as required by the protocol.

If the stock solution is not for immediate use, seal the vial with parafilm and store it under the

recommended conditions. MedChemExpress suggests storage at room temperature for the

solid form in the continental US, but this may vary.[1] Always refer to the Certificate of

Analysis for specific storage instructions.
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Disposal Plan
Proper disposal of CREBBP-IN-1 and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with CREBBP-IN-1 (e.g., gloves, weigh boats,

pipette tips, vials) must be disposed of in a dedicated, clearly labeled hazardous chemical

waste container.[4]

Liquid Waste: Unused solutions containing CREBBP-IN-1 should be collected in a sealed,

labeled hazardous waste container. Do not pour any solutions down the drain.[4]

Solid Waste: Dispose of solid CREBBP-IN-1 and any contaminated disposable labware in a

designated solid hazardous waste container.

Decontamination:

Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent (e.g.,

70% ethanol), followed by a thorough wipe-down.

Reusable Equipment: Decontaminate all reusable equipment, such as spatulas and

glassware, according to established laboratory procedures for potent compounds.

PPE Removal: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination. Dispose of single-use PPE in the designated hazardous waste container.

Emergency Procedures
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if

symptoms occur.[2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting unless directed to do so by medical

personnel. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

and collect the material with an inert absorbent

(for liquids) or by careful sweeping (for solids).

Place in a sealed container for disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

Visual Workflow and Safety Hierarchy
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Figure 1: Safe Handling Workflow for CREBBP-IN-1
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& Designated Area 4. Weigh Solid Compound 5. Prepare Solution 6. Perform Experiment 7. Decontaminate
Equipment & Surfaces 8. Dispose of Waste 9. Doff PPE Correctly 10. Wash Hands

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of CREBBP-IN-1.

Figure 2: Hierarchy of Safety Controls
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Caption: The hierarchy of controls for mitigating laboratory hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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